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Compound of Interest

Compound Name: R59949

cat. No.: B1678721

Application Notes and Protocols for R59949

Topic: Preparing R59949 Stock Solution for Experiments Audience: Researchers, scientists,
and drug development professionals.

Introduction

R59949 is a potent, cell-permeable inhibitor of diacylglycerol kinase (DGK).[1][2] It acts as a
pan-DGK inhibitor with an IC50 value of 300 nM.[1][3] R59949 strongly inhibits type | DGK
isoforms a and y, and has a moderate inhibitory effect on type Il DGK isoforms 6 and k.[1][3]
By blocking the conversion of diacylglycerol (DAG) to phosphatidic acid (PA), R59949 leads to
an accumulation of endogenous DAG, which in turn activates Protein Kinase C (PKC).[3][4]
This activity makes R59949 a valuable tool for studying signaling pathways regulated by DAG
and PKC. This document provides detailed protocols for the preparation and use of R59949 in
experimental settings.

Data Presentation

Table 1: Chemical and Physical Properties of R59949
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Property Value Reference
Molecular Formula C2sH25F2N30S [5]
Molecular Weight 489.58 g/mol [5]
CAS Number 120166-69-0 [5]
Appearance White solid [5]

) ] Pan-inhibitor of diacylglycerol
Mechanism of Action ) [11[3]

kinase (DGK)
ICso0 300 nM [11[3]
Table 2: Solubility of R59949
Solvent Solubility Notes Reference
Sonication is
60-100 mg/mL recommended to aid

DMSO [1][5][6]

(approx. 122-204 mM)  dissolution. Use fresh,
anhydrous DMSO.

Ethanol ~2 mg/mL -

[1]

Water Insoluble -

[1]

Table 3: Recommended Storage Conditions
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Storage )
Form Duration Notes Reference
Temperature
Solid Powder -20°C Up to 3 years - [5]
Aliquot to avoid
repeated freeze-
i thaw cycles.
Stock Solution -80°C 6-12 months ) [11[31[5]
Storing under
nitrogen is
recommended.
] For short-term
Stock Solution -20°C 1 month [11[31[6]

storage.

Signaling Pathway of R59949

R59949's primary mechanism of action involves the inhibition of diacylglycerol kinase (DGK).
DGK is a critical enzyme that phosphorylates diacylglycerol (DAG) to produce phosphatidic
acid (PA).[4] By inhibiting DGK, R59949 prevents the metabolism of DAG, leading to its
accumulation within the cell. Elevated levels of DAG, a key second messenger, result in the
activation of downstream signaling cascades, most notably the Protein Kinase C (PKC)

Cell Membrane Cytosol
Pra C Downstream
Signaling
5 1. Activation Phospholipase C 4. Activation
Receptor (PLC) " ; : Phosphatidic Acid
[l Diacylglycerol Kinase (PA)
(DGK)
ry
3. Metabolism

Click to download full resolution via product page

Caption: R59949 inhibits DGK, increasing DAG levels and activating PKC.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM R59949 Stock Solution

Materials:

R59949 powder (MW: 489.58 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[5]

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of R59949 needed:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) =10 mmol/L x 1 mL x (1 L/ 1000 mL) x 489.58 g/mol x (1000 mg/1g) =
4.896 mg

Weigh the compound: Carefully weigh out approximately 4.9 mg of R59949 powder using an
analytical balance in a sterile microcentrifuge tube. Record the exact weight.

Add solvent: Add the calculated volume of anhydrous DMSO to the tube containing the
R59949 powder. For example, if you weighed exactly 4.9 mg, add 1 mL of DMSO.

Dissolve the compound: Vortex the solution vigorously for 1-2 minutes until the powder is
fully dissolved. If dissolution is slow, sonicate the tube for 5-10 minutes.[5] The solution
should be clear.
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Aliquot and store: Dispense the stock solution into smaller, single-use aliquots (e.g., 20 pL)
in sterile cryovials. This prevents contamination and degradation from repeated freeze-thaw
cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[5]

Protocol 2: In Vitro Inhibition of Nitric Oxide Production in RASMCs

This protocol is based on the methodology used to study the effect of R59949 on rat aortic
smooth muscle cells (RASMCs).[1][7]

Materials:

Rat Aortic Smooth Muscle Cells (RASMCs)

DMEM containing 10% FBS

24-well cell culture plates

R59949 stock solution (10 mM in DMSO)

Interleukin-1 beta (IL-1p3)

Phosphate-Buffered Saline (PBS)

Griess Reagent kit for Nitric Oxide (NO) measurement

Procedure:

Cell Seeding: Seed RASMCs in a 24-well plate at a density that will result in a confluent
monolayer at the time of the experiment. Culture the cells in DMEM with 10% FBS at 37°C in
a 5% CO: incubator.[1]

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM
R59949 stock solution. Prepare a working solution by diluting the stock solution in fresh
culture medium to the desired final concentration. For a final concentration of 10 uM, perform
a 1:1000 dilution (e.g., add 1 pL of 10 mM stock to 1 mL of medium). Also, prepare a vehicle
control using the same concentration of DMSO in the medium.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.selleckchem.com/products/r59949.html
https://www.targetmol.com/compound/r59949
https://www.benchchem.com/product/b1678721?utm_src=pdf-body
https://www.selleckchem.com/products/r59949.html
https://pubmed.ncbi.nlm.nih.gov/27909743/
https://www.benchchem.com/product/b1678721?utm_src=pdf-body
https://www.selleckchem.com/products/r59949.html
https://www.benchchem.com/product/b1678721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Pre-treatment: When cells are confluent, aspirate the old medium and wash the cells once
with sterile PBS. Add the medium containing 10 uM R59949 (or vehicle control) to the
appropriate wells.

« Incubation: Incubate the cells for 30 minutes at 37°C.[1]

« Stimulation: After the pre-treatment incubation, add IL-1f3 to the wells to a final concentration
of 10 ng/mL to induce NO production. Do not add IL-1[3 to negative control wells.[1]

 Incubation: Return the plate to the incubator and incubate for 24 hours.[1]

o Sample Collection: After 24 hours, collect the cell culture supernatant from each well for
analysis.

» Nitric Oxide Measurement: Determine the concentration of nitrite (a stable product of NO) in
the supernatant using a Griess Reagent kit, following the manufacturer's instructions.[1]
Measure the absorbance at 540 nm.

» Data Analysis: Compare the nitrite levels in the R59949-treated wells to the vehicle-treated
control wells to determine the inhibitory effect of R59949 on IL-1B3-induced NO production.

Experimental Workflow Visualization
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Stock Solution Preparation

1. Weigh R59949 Powder

2. Dissolve in DMSO

3. Vortex / Sonicate

4. Aliquot into Vials

5. Store at -80°C

Retrieve for Use

In Vitro Experiment

1. Thaw Aliquot

2. Prepare Working Solution
(Dilute in Medium)

3. Treat Cells

4. Incubate

5. Perform Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using R59949 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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